1-{[5-phenyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl-[5-phenyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]methanone
• InChI: InChI=1S/C22H16F3N5O/c23-22(24,25)18-13-16(14-7-2-1-3-8-14)26-21-27-19(28-30(18)21)20(31)29-12-6-10-15-9-4-5-11-17(15)29/h1-5,7-9,11,13H,6,10,12H2
• InChI Key: MQKWVNPFVJAAQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3=NN4C(=CC(=NC4=N3)C5=CC=CC=C5)C(F)(F)F
• Molecular Formula: C22H16F3N5O
• Molecular Weight: 423.4 g/mol

Description

The compound “1-{[5-phenyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}-1,2,3,4-tetrahydroquinoline” is a complex organic molecule that contains several functional groups and rings, including a phenyl group, a trifluoromethyl group, a triazolopyrimidine ring, and a tetrahydroquinoline ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazolopyrimidine ring and the coupling of this ring with the phenyl and trifluoromethyl groups. The tetrahydroquinoline ring could be formed through a reduction reaction.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its multiple ring systems and functional groups. The triazolopyrimidine ring is a heterocyclic ring that is isoelectronic with purines. The phenyl and trifluoromethyl groups are attached to this ring, and the carbonyl group links it to the tetrahydroquinoline ring.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups and ring systems. For example, the electron-withdrawing nature of the trifluoromethyl group could make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar carbonyl group and the nonpolar phenyl and trifluoromethyl groups. Its melting and boiling points would be influenced by the size and shape of the molecule, as well as by intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with biological targets through its various functional groups and ring systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. These factors would need to be assessed through laboratory testing and risk assessment.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, and assessing its safety and environmental impact.